Diallyl-thiophen-2-ylmethylamine

• Molecular Formula: C11H15NS
• Molecular Weight: 193.31 g/mol
• IUPAC Name: N-prop-2-enyl-N-(thiophen-2-ylmethyl)prop-2-en-1-amine
• InChI: InChI=1S/C11H15NS/c1-3-7-12(8-4-2)10-11-6-5-9-13-11/h3-6,9H,1-2,7-8,10H2
• InChI Key: AAYZOHVKVURUEV-UHFFFAOYSA-N
• Canonical SMILES: C=CCN(CC=C)CC1=CC=CS1

Description

Diallyl-thiophen-2-ylmethylamine is a useful research compound. Its molecular formula is C11H15NS and its molecular weight is 193.31 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A solution of 2-aminomethyl-thiophene (51.4 g, 956 mmol) and i-Pr2NEt (140 g, 1081 mmol) in CH2Cl2 (11) was placed in a 3-1 flask equipped with a condenser and an efficient magnetic agitation. Allyl bromide (115.7 g, 454 mmol) was added, whereupon the moderately exothermic reaction spontaneously reached the reflux temperature after 2 h. The mixture was stirred overnight (16 h), washed (NaHCO3 sat.; brine), dried (MgSO4), and concentrated. The resulting oil was filtered over silica gel (EtOAc:hexane 1:4). The filtrate was concentrated and the filtration was repeated to afford 70.3 g (80%) of the title diallylamine as a brown-yellow oil, clean by NMR: 1H NMR (CDCl3) δ 7.25 (br. d, J=5.9 Hz, 1H), 6.98 (br. dd, J=5.1, 2.8 Hz, 1H), 6.94-6.92 (m, 1H), 5.99-5.86 (m, 2H), 5.29-5.18 (m, 4H), 3.85 (s, 2H), 3.16 (dd, J=6.3, 0.9 Hz, 4H).

Synthesis routes and methods II

Procedure details

Allyl bromide (55 ml, 65.4 mmol) is added to a solution of 2-aminomethyl-thiophene (24 ml, 23.3 mmole) and i-Pr2NEt (120 ml, 70.1 mmol) in CH2Cl2 (270 ml). The moderately exothermic reaction spontaneously reaches the reflux temperature after 1 h. The reaction is cooled by means of an ice bath and stirred for 14 h at rt. whereupon an undesired precipitate appeared. This precipitate (45 g) is removed by filtration. The organic layer is evaporated and diluted with EtOAc, whereupon more precipitate appears (45 g), which is removed by filtration. The EtOAc solution is filtered over SiO2 and concentrated to give 36.1 g (80%) of the title diallylamine as a pale yellow oil: 1H NMR (CDCl3) δ 7.25 (br. d, J=5.9 Hz, 1H), 6.98 (br. dd, J=5.1, 2.8 Hz, 1H), 6.94-6.92 (m, 1H), 5.99-5.86 (m, 2H), 5.29-5.18 (m, 4H), 3.85 (s, 2H), 3.16 (dd, J=6.3, 0.9 Hz, 4H).